N-(1-naphthyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide

• Molecular Formula: C26H19N3O
• Molecular Weight: 389.4 g/mol
• IUPAC Name: N-naphthalen-1-yl-1,5-diphenylpyrazole-4-carboxamide
• InChI: InChI=1S/C26H19N3O/c30-26(28-24-17-9-13-19-10-7-8-16-22(19)24)23-18-27-29(21-14-5-2-6-15-21)25(23)20-11-3-1-4-12-20/h1-18H,(H,28,30)
• InChI Key: JFUHUMXCHMWKTN-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=C(C=NN2C3=CC=CC=C3)C(=O)NC4=CC=CC5=CC=CC=C54

Description

N-(1-naphthyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide, also known as NDPC, is a chemical compound that has gained significant attention in scientific research due to its potential application in various fields. NDPC is a pyrazole derivative that has been synthesized using different methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of N-(1-naphthyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors. N-(1-naphthyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and transcription. N-(1-naphthyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has also been shown to inhibit the activity of cyclooxygenase-2, an enzyme involved in inflammation. Additionally, N-(1-naphthyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been shown to bind to the cannabinoid receptor CB1, which is involved in pain perception and appetite regulation.
Biochemical and Physiological Effects
N-(1-naphthyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been shown to have various biochemical and physiological effects. In cancer cells, N-(1-naphthyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been shown to induce apoptosis by activating caspase-3 and caspase-9. N-(1-naphthyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has also been shown to inhibit angiogenesis by reducing the expression of vascular endothelial growth factor. In neurons, N-(1-naphthyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been shown to protect against oxidative stress and inflammation by reducing the production of reactive oxygen species and pro-inflammatory cytokines. N-(1-naphthyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has also been shown to reduce the expression of inducible nitric oxide synthase, an enzyme involved in inflammation.

Advantages and Limitations for Lab Experiments

N-(1-naphthyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has several advantages for lab experiments, including its potent activity against cancer cells and bacteria, its ability to protect neurons from oxidative stress and inflammation, and its ability to inhibit the activity of various enzymes and receptors. However, N-(1-naphthyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide also has limitations, including its low solubility in water, which can affect its bioavailability and toxicity. Additionally, N-(1-naphthyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has not been extensively studied in vivo, and its potential side effects and toxicity are not fully understood.

Future Directions

There are several future directions for the study of N-(1-naphthyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide. One direction is to investigate the potential of N-(1-naphthyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide as a therapeutic agent for cancer and neurodegenerative diseases. Another direction is to study the structure-activity relationship of N-(1-naphthyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide and its derivatives to identify more potent and selective compounds. Additionally, the in vivo pharmacokinetics and toxicity of N-(1-naphthyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide need to be studied further to determine its potential as a drug candidate.

Synthesis Methods

N-(1-naphthyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide can be synthesized using different methods, including the reaction of 1-naphthylhydrazine and chalcone in the presence of acetic acid, the reaction of 1-naphthylhydrazine and benzil in the presence of sodium hydroxide, and the reaction of 1-naphthylhydrazine and benzoyl chloride in the presence of triethylamine. The yield and purity of N-(1-naphthyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide depend on the synthesis method used.

Scientific Research Applications

N-(1-naphthyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been studied for its potential application in various fields, including cancer research, neuroprotection, and antimicrobial activity. In cancer research, N-(1-naphthyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neuroprotection, N-(1-naphthyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been shown to protect neurons from oxidative stress and inflammation. In antimicrobial activity, N-(1-naphthyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been shown to have potent activity against gram-positive and gram-negative bacteria.